molecular formula C18H17BrN2 B3836956 2-(2-bromobenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline

2-(2-bromobenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline

Cat. No. B3836956
M. Wt: 341.2 g/mol
InChI Key: AMLAUAFJNXWLAG-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar compounds like “2-Bromobenzyl bromide” involves the use of reagents to protect ketones and aldehydes in their less reactive alcohol oxidation states . It has been used in the synthesis of substituted quinazolines and 1,2,3,4-tetrahydroquinazolines .


Molecular Structure Analysis

The molecular structure of “2-Bromobenzyl bromide”, a similar compound, has a linear formula of BrC6H4CH2Br . Its molecular weight is 249.93 . The SMILES string representation is BrCc1ccccc1Br .


Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Bromobenzyl bromide” include a solid form, a refractive index of n20/D 1.619 (lit.), a boiling point of 129 °C/19 mmHg (lit.), and a melting point of 29-32 °C (lit.) . It is soluble in dioxane .

Safety and Hazards

“2-Bromobenzyl bromide” is considered hazardous. It causes severe skin burns and eye damage and is toxic if inhaled . It should be used only outdoors or in a well-ventilated area, and protective clothing, gloves, and eye/face protection should be worn .

properties

IUPAC Name

2-[(2-bromophenyl)methyl]-1,3,4,9-tetrahydropyrido[3,4-b]indole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17BrN2/c19-16-7-3-1-5-13(16)11-21-10-9-15-14-6-2-4-8-17(14)20-18(15)12-21/h1-8,20H,9-12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AMLAUAFJNXWLAG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC2=C1C3=CC=CC=C3N2)CC4=CC=CC=C4Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17BrN2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

341.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(2-Bromophenyl)methyl]-1,3,4,9-tetrahydropyrido[3,4-b]indole

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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2-(2-bromobenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline
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2-(2-bromobenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline
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2-(2-bromobenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline
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2-(2-bromobenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline
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2-(2-bromobenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline
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2-(2-bromobenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline

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